![molecular formula C23H30N2O2 B5535536 3-(3-hydroxy-3-methylbutyl)-N-(1-phenyl-4-piperidinyl)benzamide](/img/structure/B5535536.png)
3-(3-hydroxy-3-methylbutyl)-N-(1-phenyl-4-piperidinyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(3-hydroxy-3-methylbutyl)-N-(1-phenyl-4-piperidinyl)benzamide, also known as HMBP, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound was first synthesized in 2016 and has since been the subject of several research studies that have explored its properties and potential uses.
Scientific Research Applications
Metabolic Pathways and Antineoplastic Activity
Benzamide derivatives, including tyrosine kinase inhibitors like flumatinib, have been explored for their antineoplastic properties, especially in the treatment of chronic myelogenous leukemia (CML). Flumatinib's metabolism in CML patients reveals insights into the body's processing of such compounds, including N-demethylation, hydroxylation, and amide hydrolysis pathways (Gong et al., 2010).
Serotonin Receptor Agonism
Research into benzamide derivatives has also included studies on serotonin 4 (5-HT4) receptor agonists, which have implications for gastrointestinal motility improvements. Such compounds have shown potential in enhancing gastrointestinal function, indicating a role in treatments for digestive disorders (Sonda et al., 2003).
Antimicrobial and Bioactivity Studies
Benzamides synthesized with various substituents have been evaluated for their antimicrobial properties, showcasing the versatility of benzamide derivatives in potentially treating infections or being incorporated into antimicrobial strategies (Khatiwora et al., 2013).
Drug Metabolism and Pharmacokinetics
Understanding the metabolic fate of drugs is crucial for developing effective and safe pharmaceuticals. Studies on novel antidepressants highlight the complexity of drug metabolism, including various oxidative processes and the role of cytochrome P450 enzymes (Hvenegaard et al., 2012).
properties
IUPAC Name |
3-(3-hydroxy-3-methylbutyl)-N-(1-phenylpiperidin-4-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H30N2O2/c1-23(2,27)14-11-18-7-6-8-19(17-18)22(26)24-20-12-15-25(16-13-20)21-9-4-3-5-10-21/h3-10,17,20,27H,11-16H2,1-2H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKGRSRGAERRKBT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CCC1=CC(=CC=C1)C(=O)NC2CCN(CC2)C3=CC=CC=C3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H30N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.